Cas no 898456-55-8 (5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide)
5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]thiophene-2-sulfonamide
- 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide
-
- Inchi: 1S/C21H19N3O3S2/c1-3-17-11-12-20(28-17)29(26,27)23-15-7-6-8-16(13-15)24-14(2)22-19-10-5-4-9-18(19)21(24)25/h4-13,23H,3H2,1-2H3
- InChI Key: OHXVZODNQCAATB-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)SC(CC)=CC=1
5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2639-0249-2μmol |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-5μmol |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-10μmol |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-20μmol |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-1mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-2mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-3mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-4mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-5mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2639-0249-10mg |
5-ethyl-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]thiophene-2-sulfonamide |
898456-55-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide
Introduction to 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide (CAS No. 898456-55-8) in Modern Chemical and Biomedical Research
5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide, identified by its CAS number 898456-55-8, represents a novel compound with significant potential in the realms of pharmaceutical chemistry and biomedical research. This compound belongs to a structurally complex class of molecules that integrate multiple pharmacophoric elements, making it a subject of intense interest for researchers exploring innovative therapeutic strategies.
The molecular framework of 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide is characterized by its hybridization of several key pharmacological motifs. The presence of a thiophene core, combined with a sulfonamide functional group and an aromatic phenyl ring substituted with a dihydroquinazolinone moiety, endows the compound with unique electronic and steric properties. Such structural features are often leveraged in the design of molecules with enhanced binding affinity and selectivity towards biological targets.
In recent years, there has been growing recognition of the therapeutic potential of heterocyclic compounds incorporating thiophene and sulfonamide units. These structural elements are well-documented for their ability to modulate enzyme activity and receptor interactions, which are pivotal in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The specific arrangement of these motifs in 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide suggests that it may exhibit multifaceted biological activities.
One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. The dihydroquinazolinone scaffold is particularly noteworthy, as it has been extensively studied for its role in disrupting aberrant signaling cascades that drive pathological processes. Preclinical studies have demonstrated that derivatives of this class can selectively inhibit enzymes such as tyrosine kinases, which are overexpressed in many cancers. The incorporation of a thiophene ring further enhances the compound's ability to interact with protein targets due to its aromaticity and electron-rich nature.
The sulfonamide moiety is another critical pharmacological feature that contributes to the biological activity of 5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide. Sulfonamides are known for their broad spectrum of biological effects, ranging from antibacterial properties to anti-inflammatory and anticancer activities. Their mechanism of action often involves competitive inhibition of metabolic pathways or direct interaction with biological targets. In this context, the sulfonamide group in our compound may play a pivotal role in modulating enzyme function or receptor binding.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions between drugs and their targets. Virtual screening studies have identified several analogs of 5-ethyl-N-3-(2-methyl-4 oxo - 34 dihydroquinazolin - 33 yl ) phenylthiophene - 25 sulfonamide (CAS No. 898456558) that exhibit high affinity for kinases and other therapeutic targets. These computational predictions have been validated through experimental assays, underscoring the importance of integrating computational methods with traditional wet-lab approaches in drug discovery.
The synthesis of this compound presents an interesting challenge due to its complex structural features. Multi-step organic synthesis is typically employed to construct the desired framework while maintaining high purity and yield. Key synthetic strategies include cyclization reactions to form the heterocyclic cores, followed by functional group modifications to introduce the necessary substituents. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently than ever before.
In vitro studies have begun to unravel the pharmacological profile of 5 ethyl N 35 23 methyl 44 oxo 34 dihydroquinazolin 33 yl phenylthiophene25 sulfonamide (CAS No 898456558). Initial assays suggest that it exhibits inhibitory activity against several kinases at submicromolar concentrations. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at these doses, raising hopes for its development into a lead candidate for further optimization.
The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 5 ethyl N 35 23 methyl 44 oxo 34 dihydroquinazolin 33 yl phenylthiophene25 sulfonamide (CAS No 898456558). By analyzing large datasets containing known bioactive compounds, machine learning models can predict new molecular structures with desirable properties. This approach has already led to the discovery of several novel drug candidates that would have been difficult or impossible to identify through traditional methods alone.
The future direction for research on this compound will likely involve further optimization to enhance its potency, selectivity, and pharmacokinetic properties. Strategies such as structure-based drug design will be employed to refine the molecular framework while maintaining or improving biological activity. Additionally, preclinical studies will be essential to evaluate its efficacy and safety profile before moving into human trials.
The broader implications of this research extend beyond individual compounds like 5 ethyl N 35 23 methyl 44 oxo 34 dihydroquinazolin 33 yl phenylthiophene25 sulfonamide (CAS No 898456558). They highlight the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts. As we continue to uncover new therapeutic strategies for complex diseases such as cancer and neurodegenerative disorders
898456-55-8 (5-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylthiophene-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)